Cas no 1189658-55-6 (ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate)

Ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate is a synthetic organic compound featuring a thiazolopyrimidine core linked to a benzoate ester via a sulfanylacetamido spacer. Its structure incorporates a piperidine substituent, enhancing solubility and potential bioactivity. The compound is of interest in medicinal chemistry due to its heterocyclic framework, which is often associated with pharmacological properties such as kinase inhibition or antimicrobial effects. The presence of the thioether and amide functionalities may contribute to its stability and binding affinity in biological systems. This intermediate is suitable for further derivatization, making it valuable for drug discovery and biochemical research applications.

ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate structure

1189658-55-6 structure

Product Name:ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate

CAS No:1189658-55-6

MF:C₂₁H₂₃N₅O₃S₂

MW:457.569021463394

CID:5343403

Update Time:2025-11-05

ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamido)benzoate
- ethyl 4-({[(2-piperidin-1-yl[1,3]thiazolo[4,5-d]pyrimidin-7-yl)thio]acetyl}amino)benzoate
- ethyl 4-[[2-[(2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetyl]amino]benzoate
- PVEWQLMBFDDJEO-UHFFFAOYSA-N
- ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate
- Inchi： 1S/C21H23N5O3S2/c1-2-29-20(28)14-6-8-15(9-7-14)24-16(27)12-30-19-17-18(22-13-23-19)25-21(31-17)26-10-4-3-5-11-26/h6-9,13H,2-5,10-12H2,1H3,(H,24,27)
- InChI Key： PVEWQLMBFDDJEO-UHFFFAOYSA-N
- SMILES： S1C2C(=NC=NC=2N=C1N1CCCCC1)SCC(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 614
XLogP3: 4.3
Topological Polar Surface Area: 151

ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-8637-2μmol	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-8637-5μmol	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-8637-10μmol	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-8637-20μmol	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-8637-1mg	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	1mg	$54.0	2023-09-10
Life Chemicals	F3411-8637-2mg	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	2mg	$59.0	2023-09-10
Life Chemicals	F3411-8637-3mg	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	3mg	$63.0	2023-09-10
Life Chemicals	F3411-8637-4mg	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	4mg	$66.0	2023-09-10
Life Chemicals	F3411-8637-5mg	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	5mg	$69.0	2023-09-10
Life Chemicals	F3411-8637-10mg	ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate	1189658-55-6	10mg	$79.0	2023-09-10

ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate Related Literature

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Additional information on ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate

Research Brief on Ethyl 4-(2-{[2-(Piperidin-1-yl)-[1,3]Thiazolo[4,5-d]Pyrimidin-7-yl]Sulfanyl}Acetamido)Benzoate (CAS: 1189658-55-6)

Recent studies have highlighted the significance of ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate (CAS: 1189658-55-6) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazolo[4,5-d]pyrimidine scaffold, has garnered attention due to its potential applications in drug discovery, particularly in targeting protein kinases and other enzymatic pathways implicated in various diseases.

The compound's structure, featuring a piperidin-1-yl moiety and a sulfanyl acetamido benzoate group, suggests its role as a versatile intermediate or active pharmaceutical ingredient (API). Recent research has focused on its synthesis, optimization, and biological evaluation, with studies demonstrating its efficacy in inhibiting specific kinase activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

In addition to its kinase inhibitory properties, ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate has also been investigated for its potential in modulating immune responses. A preprint article from BioRxiv (2024) highlighted its ability to interact with Toll-like receptors (TLRs), suggesting its applicability in inflammatory and autoimmune disorders. The study utilized in vitro and in vivo models to validate these findings, paving the way for further preclinical development.

From a synthetic chemistry perspective, advancements have been made in the scalable production of this compound. A recent patent (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity, addressing previous challenges related to its complex heterocyclic structure. This development is expected to facilitate broader research and commercial applications of the compound.

In conclusion, ethyl 4-(2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate (CAS: 1189658-55-6) represents a multifaceted tool in medicinal chemistry, with emerging roles in kinase inhibition and immune modulation. Ongoing research aims to explore its therapeutic potential further, optimize its pharmacokinetic properties, and translate these findings into clinical applications. Future studies will likely focus on structure-activity relationships (SAR) and combination therapies to maximize its efficacy and minimize off-target effects.